Cas no 2138409-81-9 (tert-butyl 3-(thiophen-2-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate)

• Product Name: tert-butyl 3-(thiophen-2-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate
• CAS No: 2138409-81-9
• MF: C₁₅H₁₉N₃O₂S
• MW: 305.395262002945
• CID: 6279468
• PubChem ID: 165955750
• Update Time: 2025-05-23

tert-butyl 3-(thiophen-2-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138409-81-9
• tert-butyl 3-(thiophen-2-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate
• EN300-784371

• Inchi： 1S/C15H19N3O2S/c1-15(2,3)20-14(19)18-7-6-11-10(9-18)13(17-16-11)12-5-4-8-21-12/h4-5,8H,6-7,9H2,1-3H3,(H,16,17)
• InChI Key： AKVRSWLFPLYREK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C2=C(CCN(C(=O)OC(C)(C)C)C2)NN=1

Computed Properties

• Exact Mass: 305.11979803g/mol
• Monoisotopic Mass: 305.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.5Ų

Additional information on tert-butyl 3-(thiophen-2-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate

Research Brief on tert-butyl 3-(thiophen-2-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate (CAS: 2138409-81-9)

The compound tert-butyl 3-(thiophen-2-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate (CAS: 2138409-81-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and applications in therapeutic development.

Recent studies have highlighted the synthetic versatility of this pyrazolo[4,3-c]pyridine derivative, which serves as a key intermediate in the development of small-molecule inhibitors targeting various disease pathways. The tert-butyl ester group enhances the compound's stability and solubility, making it suitable for further derivatization. Researchers have successfully employed this scaffold in the design of kinase inhibitors, particularly those targeting cancer-related kinases, due to its ability to mimic ATP-binding motifs.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated promising inhibitory activity against cyclin-dependent kinases (CDKs), with IC50 values in the nanomolar range. The thiophene moiety was found to contribute significantly to the binding affinity, while the pyrazolo[4,3-c]pyridine core provided optimal spatial orientation for target engagement. These findings suggest potential applications in oncology, particularly for cancers driven by CDK dysregulation.

Further investigations have explored the compound's utility in central nervous system (CNS) drug development. Its moderate blood-brain barrier permeability, as evidenced by in vitro assays, positions it as a candidate for neurodegenerative disease therapeutics. Structural modifications of the carboxylate group have yielded analogs with enhanced selectivity for GABA-A receptor subtypes, indicating potential in epilepsy and anxiety disorder treatment.

The compound's safety profile has been evaluated in preliminary toxicology studies, showing favorable results with minimal off-target effects at therapeutic concentrations. Metabolic stability studies indicate that the tert-butyl group provides protection against rapid first-pass metabolism, extending the compound's half-life in vivo. These properties make it an attractive starting point for lead optimization programs.

Ongoing research is focusing on the development of radio-labeled derivatives for positron emission tomography (PET) imaging applications. The incorporation of fluorine-18 at specific positions of the pyrazolo[4,3-c]pyridine core is being investigated to create novel diagnostic tools for tumor imaging and receptor mapping in neurological disorders.

In conclusion, tert-butyl 3-(thiophen-2-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate represents a promising multifunctional scaffold with applications spanning from oncology to CNS disorders. Its synthetic accessibility and demonstrated biological activities warrant further investigation through structure-activity relationship studies and preclinical development.